Cas no 23945-50-8 (5-Carboxy-2-thiouracil)

• Product Name: 5-Carboxy-2-thiouracil
• CAS No: 23945-50-8
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• MDL: MFCD00038020
• CID: 277640
• PubChem ID: 3002041
• Update Time: 2025-09-18

5-Carboxy-2-thiouracil Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• 5-Carboxy-2-thiouracil
• 1,2,3,4-tetrahydro-4-oxo-2-thioxo-5-Pyrimidinecarboxylic acid
• 2-THIOURACIL-5-CARBOXYLIC ACID
• C5H4N2O3S
• 1,2,3,4-t
• 1,2,3,4-tetrahydro-4-oxo-2-thioxo-5-pyrimidinecarboxylicaci
• 2-thioisoorotic acid
• 2-Thiouracil-5-carboxylic acid,5-Carboxy-4-hydroxy-2-thiopyrimidine
• 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonsaeure
• 5-carboxy-2-thio-uracil
• 5-Carboxy-2-thiouracil,2-Thiouracil-5-carboxylic acid,5-Carboxy-4-hydroxy-2-thiopyrimidine
• 5-Carboxy-7-thiouracil
• 4-Oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-
• XKHWTDCFQVKNHW-UHFFFAOYSA-N
• 5-Carboxy-4-hydroxy-2-thiopyrimidine
• 4-Hydroxy-2-mercaptopyrimidine-5-carboxylic Acid
• 4-oxo-2-sulfanylidene-1H-pyrimidine-5-carboxylic acid
• 4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 6-oxo-2-thioxo-1,3-dihydropyrimidine-5-carboxylic
• BDBM50580317
• 23945-50-8
• GS-5619
• 1,2,3,4-Tetrahydro-4-oxo-2-thioxopyrimidine-5-carboxylic acid
• SCHEMBL2282306
• 4-Oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
• SCHEMBL9151319
• DTXSID6066943
• SB57301
• 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid
• 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid #
• 2-AMINOBENZALDEHYDEHCL
• EINECS 245-948-8
• AKOS015898475
• CS-0045608
• W-202002
• H10119
• CHEMBL5080728
• AKOS002391698
• 4-oxo-2-thioxo-1H-pyrimidine-5-carboxylic acid
• FT-0692567
• A912739
• NS00027515
• MFCD00038020
• DA-30402

• MDL： MFCD00038020
• Inchi： 1S/C5H4N2O3S/c8-3-2(4(9)10)1-6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
• InChI Key： XKHWTDCFQVKNHW-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(=O)O)C(N1)=O

Computed Properties

• Exact Mass: 171.99400
• Monoisotopic Mass: 171.994263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: -0.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.74
• Melting Point: No data available
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.719
• PSA: 122.11000
• LogP: 0.16910
• Vapor Pressure: No data available

5-Carboxy-2-thiouracil Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives